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Abstract

prim-O-Glucosylangelicain is a naturally occurring furanocoumarin glucoside isolated from
the roots of Cimicifuga foetida L.[1][2]. This technical guide provides a comprehensive overview
of its known physical and chemical properties. While detailed experimental protocols for its
isolation and characterization, as well as specific biological activities and associated signaling
pathways, are not extensively documented in publicly accessible literature, this guide
consolidates the available data and outlines general methodologies applicable to the study of
similar natural products.

Physical and Chemical Properties

prim-O-Glucosylangelicain presents as a powder in its solid form.[1][3] Key identifying and
physical characteristics are summarized in the tables below.

Table 1: General and Chemical Properties
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Property

Value

Source

CAS Number

85889-15-2

[3]

Molecular Formula

C21H26011

[1]3]

Molecular Weight

454.4 g/mol

[3]

IUPAC Name

(2S)-4-hydroxy-2-(2-
hydroxypropan-2-yl)-7-
[(2R,3R,4S,5S,6R)-3,4,5-
trihydroxy-6-
(hydroxymethyl)oxan-2-
ylJoxymethyl]-2,3-
dihydrofuro[3,2-gJchromen-5-
one

[3]

SMILES

CC(C)
(C1CC2=C(01)C=C3C(=C20)
C(=0)C=C(03)COCAC(C(C(C(
04)C0)0)0)0)0

[1]3]

InChl Key

YMKQLZWZRFMJBN-
UHFFFAOYSA-N

[1]

Physical Description

Powder

[1]3]

Purity

>98% (commercially available)

[3]

Table 2: Physical Properties
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Property Value Source
Melting Point 130-132 °C [1]
_ . [a]2_D_ +13.7 (c, 0.580 in
Optical Rotation [1]
EtOH)

Information not readily
available. General advice for
- similar compounds suggests
Solubility ) s [3]
warming the tube at 37°C and
using an ultrasonic bath to

enhance solubility.

Store in a sealed, cool, and dry
condition. Stock solutions can

Storage [3]
be stored below -20°C for

several months.

Spectroscopic Data

Detailed spectroscopic data (*H-NMR, 3C-NMR, IR, UV-Vis) for prim-O-Glucosylangelicain
are not available in the searched literature. The following sections outline the general principles
for acquiring and interpreting such data for furanocoumarin glucosides.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a fundamental technique for the structural elucidation of natural products.

» 'H-NMR Spectroscopy: In the *H-NMR spectrum of a furanocoumarin glucoside,
characteristic signals would be expected for the aromatic protons of the furanocoumarin
core, the protons of the dihydrofuran ring, the protons of the hydroxypropyl side chain, and
the protons of the glucose moiety. The anomeric proton of the glucose unit typically appears
as a doublet in the region of 6 4.5-5.5 ppm.

e 1BC-NMR Spectroscopy: The 13C-NMR spectrum would provide information on all carbon
atoms in the molecule. Characteristic chemical shifts would be observed for the carbonyl
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carbon of the lactone, the aromatic and olefinic carbons of the furanocoumarin system, the
carbons of the dihydrofuran ring and the side chain, and the carbons of the glucose unit.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a
molecule. For prim-O-Glucosylangelicain, a high-resolution mass spectrum would confirm the
elemental composition of C21H26011. Tandem MS (MS/MS) experiments could be used to
probe the structure by fragmenting the molecule and analyzing the resulting daughter ions. A
characteristic fragmentation would be the loss of the glucose moiety.

Infrared (IR) Spectroscopy

The IR spectrum of prim-O-Glucosylangelicain would be expected to show characteristic
absorption bands for the various functional groups present in the molecule. These would
include:

A broad absorption band in the region of 3500-3200 cm~* due to the O-H stretching
vibrations of the hydroxyl groups.

e A strong absorption band around 1700-1750 cm~! corresponding to the C=0 stretching
vibration of the lactone.

o Absorption bands in the region of 1600-1450 cm~* due to C=C stretching vibrations of the
aromatic and furan rings.

o Absorption bands in the region of 1200-1000 cm~* corresponding to C-O stretching
vibrations.

Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum of prim-O-Glucosylangelicain, dissolved in a suitable solvent like
ethanol or methanol, would be expected to show absorption maxima characteristic of the
furanocoumarin chromophore. Furanocoumarins typically exhibit strong absorption in the UV
region between 200 and 400 nm.

Experimental Protocols
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Detailed, peer-reviewed experimental protocols for the isolation, purification, and
characterization of prim-O-Glucosylangelicain are not available in the public domain. The
following are generalized protocols based on standard phytochemical and analytical
techniques.

General Isolation and Purification Workflow

The isolation of furanocoumarin glucosides from plant material typically involves the following
steps:

Dried and Powdered Plant Material
(e.g., roots of Cimicifuga foetida)

Extraction with a polar solvent
(e.g., Methanol or Ethanol)

Filtration and Concentration
(to obtain crude extract)

Solvent-Solvent Partitioning
(e.g., with n-hexane, ethyl acetate, n-butanol)

Polar fraction

Column Chromatography
(e.g., Silica gel, Sephadex LH-20)

Further purification

Preparative High-Performance
Liquid Chromatography (HPLC)
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Click to download full resolution via product page

Caption: General workflow for the isolation of prim-O-Glucosylangelicain.

Spectroscopic Analysis Protocol

A general protocol for the spectroscopic characterization of a purified compound like prim-O-
Glucosylangelicain would involve:

Gure prim—O—GIucosyIangeIicaiD

ﬁ)issolution in appropriate deuterated IR Spectrosco
solvent (for NMR) or spectroscopic e KBrpeIIet or tEI):] film)
grade solvent (for UV-Vis, MS) 9 P

Mass Spectrometry i
(HRMS, MS/MS) (UV Vis Spectroscopa

NMR Spectroscopy
(*H, 13C, COSY, HSQC, HMBC)

Click to download full resolution via product page

Caption: Workflow for spectroscopic analysis of prim-O-Glucosylangelicain.

Biological Activity and Signaling Pathways

There is currently no specific information available in the searched scientific literature regarding
the biological activity or the signaling pathways modulated by prim-O-Glucosylangelicain.

Furanocoumarins as a class of compounds are known to exhibit a wide range of biological
activities, including anti-inflammatory, anti-cancer, and anti-viral effects. The biological activities
of furanocoumarins are diverse.[4] Some studies have demonstrated that grapefruit juice,
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which contains furanocoumarins, exhibits chemopreventive and antigenotoxic activities.[4]
Additionally, certain furanocoumarins have shown anti-inflammatory activity.[4]

The genus Cimicifuga has been studied for its medicinal properties, and extracts from
Cimicifuga foetida have been shown to have effects on menopausal symptoms and to induce
cell cycle arrest and apoptosis in cancer cell lines. However, these effects are attributed to the
crude extract and not specifically to prim-O-Glucosylangelicain.

Given the lack of specific data, a hypothetical logical workflow for investigating the biological
activity and signaling pathway of a novel compound like prim-O-Glucosylangelicain is

presented below.
Grim-O-GIucosylangelicair)

In vitro biological screening
(e.g., cytotoxicity, enzyme inhibition, receptor binding assays)

Identified activity
Hit Identification and
Target Validation
Signaling Pathway Analysis
(e.g., Western blot, qPCR, reporter assays)

Gn vivo studies in animal models)

'
>

Click to download full resolution via product page
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Caption: Logical workflow for investigating the biological activity of a novel compound.

Conclusion

prim-O-Glucosylangelicain is a furanocoumarin glucoside with defined chemical and some
physical properties. However, a significant gap exists in the publicly available scientific
literature regarding its detailed spectroscopic characterization, specific biological activities, and
mechanism of action at the molecular level. This guide provides the foundational knowledge
currently available and outlines the standard methodologies that can be employed to further
investigate this natural product. Future research is warranted to fully elucidate the therapeutic
potential of prim-O-Glucosylangelicain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15592991?utm_src=pdf-body
https://www.benchchem.com/product/b15592991?utm_src=pdf-body
https://www.benchchem.com/product/b15592991?utm_src=pdf-custom-synthesis
https://hmdb.ca/spectra/nmr_one_d/1279
https://hmdb.ca/spectra/nmr_one_d/1279
https://pmc.ncbi.nlm.nih.gov/articles/PMC12582463/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12582463/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9912281/
https://hmdb.ca/spectra/nmr_one_d/1293
https://hmdb.ca/spectra/nmr_one_d/1293
https://www.benchchem.com/product/b15592991#physical-and-chemical-properties-of-prim-o-glucosylangelicain
https://www.benchchem.com/product/b15592991#physical-and-chemical-properties-of-prim-o-glucosylangelicain
https://www.benchchem.com/product/b15592991#physical-and-chemical-properties-of-prim-o-glucosylangelicain
https://www.benchchem.com/product/b15592991#physical-and-chemical-properties-of-prim-o-glucosylangelicain
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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